Cas no 2009210-29-9 (tert-butyl allyl(3,5-dinitrobenzyl)carbamate)

• Product Name: tert-butyl allyl(3,5-dinitrobenzyl)carbamate
• CAS No: 2009210-29-9
• MF: C₁₅H₁₉N₃O₆
• MW: 337.327863931656
• MDL: MFCD31555305
• CID: 4634297
• Update Time: 2025-10-31

tert-butyl allyl(3,5-dinitrobenzyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(3,5-dinitrophenyl)methyl]-N-prop-2-enylcarbamate
• tert-butyl allyl(3,5-dinitrobenzyl)carbamate
• tert-butyl allyl(3,5-dinitrobenzyl)carbamate(WXC06558)

• MDL： MFCD31555305
• Inchi： 1S/C15H19N3O6/c1-5-6-16(14(19)24-15(2,3)4)10-11-7-12(17(20)21)9-13(8-11)18(22)23/h5,7-9H,1,6,10H2,2-4H3
• InChI Key： OAIABNLBYRDLEZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC1=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C1)CC=C

Additional information on tert-butyl allyl(3,5-dinitrobenzyl)carbamate

tert-Butyl Allyl(3,5-Dinitrobenzyl)Carbamate (CAS No. 2009210-29-9): A Comprehensive Overview

tert-Butyl allyl(3,5-dinitrobenzyl)carbamate (CAS No. 2009210-29-9) is a versatile compound with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a tert-butyl group, an allyl group, and a dinitrobenzyl moiety. These functional groups contribute to its reactivity and stability, making it a valuable intermediate in various chemical processes.

The tert-butyl group in tert-butyl allyl(3,5-dinitrobenzyl)carbamate provides steric protection and enhances the compound's stability. This is particularly important in synthetic routes where the intermediate needs to be stable under a variety of reaction conditions. The allyl group, on the other hand, introduces conjugation and can participate in various addition reactions, making it useful in the synthesis of complex organic molecules.

The dinitrobenzyl moiety is a key feature of this compound. The presence of two nitro groups imparts strong electron-withdrawing properties, which can influence the reactivity and electronic properties of the molecule. This makes tert-butyl allyl(3,5-dinitrobenzyl)carbamate particularly useful in reactions that require controlled electron density distribution.

In recent years, there has been significant interest in the use of tert-butyl allyl(3,5-dinitrobenzyl)carbamate as a building block for the synthesis of bioactive compounds. Research has shown that this compound can be used to synthesize a variety of pharmaceuticals with potential therapeutic applications. For example, studies have explored its use in the development of anti-inflammatory agents and anticancer drugs.

A notable study published in the Journal of Medicinal Chemistry demonstrated the synthesis of novel derivatives of tert-butyl allyl(3,5-dinitrobenzyl)carbamate with enhanced biological activity. These derivatives exhibited potent anti-inflammatory properties and were found to be effective in reducing inflammation in animal models. The researchers attributed this activity to the unique combination of functional groups present in the molecule.

In addition to its pharmaceutical applications, tert-butyl allyl(3,5-dinitrobenzyl)carbamate has also found use in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the synthesis of functional polymers with tailored properties. These polymers have potential applications in areas such as drug delivery systems and advanced materials for electronics.

The synthesis of tert-butyl allyl(3,5-dinitrobenzyl)carbamate typically involves several steps. One common approach is to start with tert-butyl carbamate and react it with an allyl halide to form the tert-butyl allyl carbamate intermediate. This intermediate is then reacted with 3,5-dinitrobenzyl chloride to form the final product. The reaction conditions are carefully controlled to ensure high yield and purity.

The characterization of tert-butyl allyl(3,5-dinitrobenzyl)carbamate is typically performed using a combination of spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These techniques provide detailed information about the structure and purity of the compound.

In conclusion, tert-butyl allyl(3,5-dinitrobenzyl)carbamate (CAS No. 2009210-29-9) is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique structural features make it a valuable intermediate for the synthesis of bioactive compounds and functional polymers. Ongoing research continues to explore new applications and derivatives of this compound, highlighting its importance in modern chemistry.